Potassium bromide

• IUPAC Name: potassium;bromide
• InChI: InChI=1S/BrH.K/h1H;/q;+1/p-1
• InChI Key: IOLCXVTUBQKXJR-UHFFFAOYSA-M
• Canonical SMILES: [K+].[Br-]
• Molecular Formula: BrK, KBr
• DSSTOX Substance ID: DTXSID5025946
• Molecular Weight: 119.00 g/mol
• Physical Description: Potassium bromide appears as odorless colorless crystals or white crystalline powder or white granular solid with a pungent bitter saline taste. Aqueous solutions are neutral (pH about 7). (NTP, 1992), Dry Powder; Liquid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid, Colorless or white solid; Slightly hygroscopic; [HSDB] White odorless powder; [MSDSonline]
• Boiling Point: 2615 °F at 760 mmHg (NTP, 1992), 1435 °C
• Solubility: greater than or equal to 100 mg/mL at 59 °F (NTP, 1992), In water, 67.8 g/100 g at 25 °C, Soluble in water, 1 g dissolves in 1.5 mL water, 1 mL boiling water, 1 g dissolves in 250 mL alcohol, 21 mL boiling alcohol, 4.6 mL glycerol, For more Solubility (Complete) data for Potassium bromide (6 total), please visit the HSDB record page.
• Density: 2.75 at 77 °F (NTP, 1992) - Denser than water; will sink, 2.74 g/cu cm at 25 °C
• Vapor Pressure: 1 mmHg at 1463 °F (NTP, 1992), VP: 1 mm Hg at 795 °C
• Color/Form: Colorless crystals or white granules or powder, Colorless cubic crystals, White, crystalline powder or granules
• CAS No.: 7758-02-3
• Melting Point: 1346 °F (NTP, 1992), 730 °C

Description

Potassium bromide is an inorganic compound with the chemical formula KBr. It is a white crystalline solid that is highly soluble in water. Historically, this compound was widely used as a sedative and anticonvulsant in the late 19th and early 20th centuries. Today, it is primarily used in veterinary medicine and various industrial applications .

Synthetic Routes and Reaction Conditions:

Bromine-Potassium Hydroxide Method: This method involves reacting industrial bromine with potassium hydroxide.

Electrolysis: this compound can be synthesized by dissolving bromine and potassium hydroxide in distilled water to form an electrolyte.

Potassium Carbonate and Hydrobromic Acid Reaction: this compound can also be prepared by reacting potassium carbonate with hydrobromic acid, yielding this compound, water, and carbon dioxide.

Industrial Production Methods:

Chlorine Oxidation: This method involves reacting lime milk with bromine, followed by chlorine oxidation.

Types of Reactions:

Oxidation and Reduction: this compound can undergo oxidation to form potassium bromate.

Substitution Reactions: this compound can participate in substitution reactions, such as reacting with silver nitrate to form silver bromide and potassium nitrate.

Common Reagents and Conditions:

Silver Nitrate: Used in the preparation of silver bromide for photographic films.

Copper (II) Bromide: Reacts with this compound to form complex compounds.

Major Products:

Silver Bromide: Formed from the reaction of this compound with silver nitrate.

Complex Compounds: Formed from reactions with metal halides.

Chemistry:

Reagent: this compound is used as a reagent in various chemical reactions and analytical techniques.

Biology and Medicine:

Anticonvulsant: Historically used to treat epilepsy in humans, this compound is still used in veterinary medicine to manage epilepsy in dogs and cats

Industry:

Photographic Film: Used in the preparation of silver bromide emulsions for traditional photographic films.

Infrared Spectroscopy: Utilized as a transparent medium in optical components due to its wide transmission range and low cost.

Scientific Research Applications

1. Epilepsy Treatment in Veterinary Medicine

Potassium bromide is widely recognized for its use in treating epilepsy in animals, particularly dogs and cats. This application leverages its anticonvulsant properties, and research has focused on understanding its pharmacokinetics, efficacy, and safety in various animal species. Studies have explored optimal dosing regimens, interactions with other medications, and the impact on different physiological systems in animals receiving this compound therapy (Boothe, George, Couch, 2002); (Baird-Heinz, Van Schoick, Pelsor, Ranivand, Hungerford, 2012).

2. Groundwater and Soil Studies

This compound has been employed as a tracer in environmental studies, particularly in understanding the behavior of chemicals in soil and groundwater. It aids in tracing the movement of water-soluble chemicals, thereby providing insights into environmental dynamics and pollution patterns. Research in this area has highlighted the importance of this compound in environmental monitoring and pollution control studies (Bech, Rosenbom, Sørensen, Jacobsen, 2017); (Owens, Edwards, 1992).

3. Bromoderma and Skin Disorders

This compound has been identified as a cause of certain skin disorders, such as bromoderma. Research in this field focuses on understanding the clinical manifestations, diagnosis, and management of skin conditions resulting from this compound exposure. These studies contribute to dermatological knowledge, particularly in the context of drug-induced skin disorders (Diener, Sorní, Ruile, Rude, Kruse, Becker, Bork, Berg, 1998).

4. Effects on Cognitive and Memory Function

Studies have also been conducted to understand the impact of this compound on cognitive functions and memory. This research is crucial in determining the broader effects of this compound beyond its primary application in treating epilepsy. The findings contribute to our understanding of the neurological implications of this compound use (Safdari, Rabbani, Hosseini-Sharifabad, 2017).

5. Veterinary Medicine and Animal Health

In addition to its use in treating epilepsy, this compound's effects on animal health have been a subject of veterinary research. Studies have looked at its impact on various animal systems, including renal function and thyroid health, which are critical in ensuring the safe and effective use of this drug in veterinary medicine (Nichols, Trepanier, Linn, 1996); (Paull, Scott-Moncrieff, Denicola, Glickman, Refsal, Glickman, 2003).

Mechanism of Action

Target of Action

Potassium bromide (KBr) is a salt that was widely used as an anticonvulsant and a sedative in the late 19th and early 20th centuries . The primary target of KBr is the central nervous system . Its action is due to the bromide ion .

Mode of Action

It is believed that kbr predominantly enhances gaba-ergic inhibition . This means that KBr increases the release of gamma-aminobutyric acid (GABA), a neurotransmitter that inhibits nerve transmission in the brain, calming nervous activity. As a result, KBr can help to control seizures .

Biochemical Pathways

This competition disrupts the normal electrical activity in the central nervous system, making it more difficult for a seizure to occur .

Pharmacokinetics

The pharmacokinetics of KBr have been studied in various species. In horses, for example, a single oral dose of 120 mg/kg KBr resulted in a maximum mean serum bromide concentration of 284 ± 15 μg/mL, and the mean elimination half-life was 75 ± 14 hours . Repeated administration of a loading dose of KBr (120 mg/kg once daily for 5 days) gave a maximum serum bromide concentration of 1098 ± 105 μg/mL . The administration of lower, maintenance doses of KBr (40 mg/kg once daily) was associated with decreased serum bromide concentrations, which plateaued at approximately 700 μg/mL .

Result of Action

The result of KBr’s action is a decrease in seizure activity within the central nervous system . By enhancing GABA-ergic inhibition and disrupting normal electrical activity in the brain, KBr helps to control seizures .

Safety and Hazards

Potassium Bromide may cause respiratory irritation, skin irritation, serious eye irritation, and drowsiness or dizziness. It is harmful to aquatic life. Dust may cause irritation to the respiratory tract. Ingestion may cause nausea, vomiting, and abdominal pain.

Future Directions

Potassium bromide marked the first effective treatment for epilepsy. Since then new anti-epileptics with various degrees of success have come on the market, partly through chance and partly as clinicians and researchers develop their understanding of how these drugs work. Researchers are also exploring the use of KBr in the production of graphene for supercapacitor applications.

Biochemical Analysis

Biochemical Properties

Potassium bromide is transparent from the near UV to long-wave IR wavelengths. It has no significant optical absorption lines in its high transmission region . This property makes this compound a useful reagent in various biochemical reactions, particularly in spectroscopic applications .

Cellular Effects

It is known that bromide ions can influence cell function by acting as a halide source in certain cellular processes .

Molecular Mechanism

It is known that bromide ions can interact with various biomolecules, potentially influencing enzyme activity and gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound is known for its stability. It does not degrade over time, making it a reliable reagent for long-term studies .

Metabolic Pathways

Bromide ions can participate in various biochemical reactions, potentially interacting with enzymes or cofactors .

Transport and Distribution

This compound is a small, highly soluble molecule that can easily diffuse across cell membranes. Once inside the cell, it can be distributed throughout the cytoplasm and other subcellular compartments .

Subcellular Localization

As a small, soluble molecule, this compound does not have a specific subcellular localization. It can diffuse freely across cell membranes and distribute throughout the cell .

Comparison with Similar Compounds

Sodium Bromide: Similar in its anticonvulsant properties and used in similar applications.

Lithium Bromide: Used in air conditioning systems and as a desiccant.

Calcium Bromide: Used in drilling fluids for oil and gas wells.

Uniqueness:

Potassium Bromide vs. Sodium Bromide: While both compounds are effective anticonvulsants, this compound is preferred in veterinary medicine due to its lower toxicity in animals.

This compound vs. Lithium Bromide: this compound is primarily used for its anticonvulsant properties, whereas lithium bromide is used in industrial applications.

This compound remains a versatile compound with a wide range of applications in medicine, industry, and scientific research. Its unique properties and historical significance continue to make it a valuable chemical in various fields.

Synthesis routes and methods

Procedure details

Into a 500mL three-necked flask equipped with a dropping funnel, condenser, thermometer and mechanical stirrer were charged 50 grams of methylene-1,2-dioxybenzene (MDOB), 50 grams of methylene dibromide (Me2Br2) and 20 grams of 34% aqueous potassium bromide. With stirring, an aqueous potassium tribromide solution--formed from 165 grams of 34% aqueous KBr and 65 grams of elemental bromine--was added slowly over a two-hour period during which time the mildly exothermic reaction kept the reaction mixture at or slightly below 30° C. Samples were taken when 25%, 50%, 75% and 100% of the aqueous KBr3 solution had been added in order to determine the extent to which monobromination to methylene-1,2-dioxy-4-bromobenzene (BrMDOB) and dibromination to Br2MDOB had occurred. Another sample was taken after stirring the final reaction mixture for 30 minutes. Gas chromatographic analysis of these samples gave the following results (expressed in terms of percentages of the designated materials present):

Customer Q & A

Q1: What is the primary mechanism of action of potassium bromide as an anticonvulsant?

A1: While the exact mechanism is not fully understood, this compound is believed to exert its anticonvulsant effects by enhancing neuronal inhibition. [, , , , ] This is thought to occur through its action on chloride channels, stabilizing neuronal membranes and reducing their excitability.

Q2: What is the molecular formula and weight of this compound?

A2: The molecular formula of this compound is KBr. Its molecular weight is 119.002 g/mol. [, , , , ]

Q3: Has this compound been investigated for its catalytic properties?

A3: Yes, this compound has been shown to act synergistically with manganese(II) acetate in the catalytic oxidation of 4-aminotoluene to 4-aminobenzaldehyde using ozone. [] The this compound is believed to enhance the catalytic activity of the manganese complex, leading to a higher yield of the desired product. This suggests potential applications in organic synthesis.

Q4: Have computational methods been used to study this compound?

A4: Yes, molecular dynamics simulations have been employed to investigate the adsorption process of polyethylene oxide onto this compound surfaces. [] These simulations provide insights into the conformational changes of polyethylene oxide upon adsorption and offer guidance for designing coating agents or nucleation agents.

Q5: What are the most commonly reported adverse effects associated with this compound treatment in dogs?

A5: Reversible neurological signs are the most frequently reported adverse effects in dogs receiving this compound. [, ] These signs are often associated with high serum bromide concentrations or the concurrent use of other anticonvulsant medications. [, , ] Monitoring serum bromide levels and adjusting doses accordingly is crucial to minimize the risk of these adverse effects.